Cas no 107195-00-6 (TRIETHYLANILINE)

• Product Name: TRIETHYLANILINE
• CAS No: 107195-00-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 106284
• PubChem ID: 14794118
• Update Time: 2025-04-18

TRIETHYLANILINE Chemical and Physical Properties

Names and Identifiers

• TRIETHYLANILINE
• 2,3,4-triethylaniline
• DTXSID70564124
• 107195-00-6
• SCHEMBL396164
• triethylaminobenzene

• Inchi： 1S/C12H19N/c1-4-9-7-8-12(13)11(6-3)10(9)5-2/h7-8H,4-6,13H2,1-3H3
• InChI Key： UDKALKQPQOUJFX-UHFFFAOYSA-N
• SMILES： NC1=CC=C(CC)C(CC)=C1CC

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų